4-Pivaloyloxybenzophenone

• Molecular Formula: C18H18O3
• Molecular Weight: 282.3 g/mol
• IUPAC Name: (4-benzoylphenyl) 2,2-dimethylpropanoate
• InChI: InChI=1S/C18H18O3/c1-18(2,3)17(20)21-15-11-9-14(10-12-15)16(19)13-7-5-4-6-8-13/h4-12H,1-3H3
• InChI Key: RAOLSHQMKGXNFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)OC1=CC=C(C=C1)C(=O)C2=CC=CC=C2

Description

4-Pivaloyloxybenzophenone is a useful research compound. Its molecular formula is C18H18O3 and its molecular weight is 282.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2.0 g (1 mmol) of 4-hydroxybenzophenone and 1.25 g (1.5 mmol) of trimethylacetyl chloride in 30 ml of pyridine was heated to 50° C. for 2 h. The reaction mixture was stripped of most of the pyridine and then slurried into water. The crude product obtained by filtration was air-dried and recrystallized from ethanol. The first crop (2.35 g, 79.9%, M.P.≅100°-102° C.) was used for analysis and biological evaluation.